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Compound of Interest

Compound Name: Norepinephrine

Cat. No.: B1679862 Get Quote

Providing essential safety and logistical information for the proper handling and disposal of

norepinephrine, this guide offers procedural, step-by-step instructions to ensure safe and

compliant laboratory practices.

For researchers, scientists, and drug development professionals, the safe disposal of chemical

reagents is a paramount concern. This document outlines the proper procedures for the

disposal of norepinephrine, a catecholamine neurotransmitter and hormone, ensuring the

safety of laboratory personnel and compliance with regulatory standards. Unlike some related

compounds, norepinephrine and its common salt forms, such as norepinephrine bitartrate,

are not classified as controlled substances by the Drug Enforcement Administration (DEA) and

are not considered P-listed hazardous wastes under the Resource Conservation and Recovery

Act (RCRA). This distinction is critical in determining the appropriate disposal pathway.

Regulatory and Safety Overview
Norepinephrine is not a DEA-controlled substance and therefore does not require the

stringent disposal procedures mandated for scheduled drugs.[1][2][3] Furthermore, while

epinephrine base is a P-listed hazardous waste (P042), the Environmental Protection Agency

(EPA) has clarified that this listing does not extend to its salts.[4][5] This principle is broadly

applied to other catecholamine salts, meaning that norepinephrine bitartrate and other salt

forms are not considered acutely hazardous waste. However, it is crucial to consult local, state,

and institutional regulations, as they may have more stringent requirements.
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Despite not being a P-listed waste, norepinephrine solutions, like any chemical, must be

managed responsibly. The primary safety consideration is the biological activity of

norepinephrine. Direct discharge into the sanitary sewer system is not recommended without

inactivation, as it can have adverse effects on aquatic life.

Disposal Procedures
There are two primary recommended disposal routes for norepinephrine solutions in a

laboratory setting: disposal via a licensed hazardous waste contractor or chemical inactivation

prior to drain disposal.

1. Disposal via a Licensed Hazardous Waste Contractor:

This is the most straightforward and often preferred method.

Segregation and Labeling: Collect all waste norepinephrine solutions in a dedicated,

properly labeled waste container. The label should clearly identify the contents as "Non-

hazardous Norepinephrine Waste Solution" and include the concentration.

Storage: Store the waste container in a designated satellite accumulation area, following all

institutional guidelines for chemical waste storage.

Arranging Pickup: Contact your institution's Environmental Health and Safety (EHS)

department to arrange for pickup by a licensed hazardous waste contractor.

2. Chemical Inactivation Prior to Drain Disposal:

For laboratories that generate small quantities of norepinephrine waste, chemical inactivation

can be a viable option, provided it is permitted by local regulations. Norepinephrine is known

to be unstable and degrades under specific conditions, particularly in alkaline environments

and when exposed to heat and light.

Quantitative Data on Norepinephrine Degradation
The following table summarizes key data on the degradation of norepinephrine, which forms

the basis for the chemical inactivation protocol.
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Condition pH
Temperatur
e

Half-life Efficacy Reference

Accelerated

Degradation
8.264 80°C (176°F) 5.5 minutes

<1%

remaining

after 37

minutes

Acidic

Condition
1.977 80°C (176°F)

Slower

degradation

~80%

remaining

after 142

hours

Room

Temperature

Storage (in

PVC bags,

protected

from light)

Not specified 4°C (39°F) Stable

>95%

remaining

after 61 days

Room

Temperature

Storage (in

PVC bags,

not protected

from light)

Not specified 4°C (39°F) Less stable

90%

remaining

after 39 days

Experimental Protocol: Chemical Inactivation of
Norepinephrine Solution
This protocol is designed for the chemical inactivation of aqueous solutions of norepinephrine
in a laboratory setting.

Materials:

Waste norepinephrine solution

Sodium hydroxide (NaOH) solution (e.g., 1 M) or another suitable base
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pH meter or pH indicator strips

Heat source (e.g., hot plate with a water bath)

Appropriate personal protective equipment (PPE): safety goggles, lab coat, and chemical-

resistant gloves

Glass beaker of appropriate size

Procedure:

Preparation: In a well-ventilated fume hood, place the waste norepinephrine solution in a

glass beaker.

pH Adjustment: While stirring, slowly add the sodium hydroxide solution to the

norepinephrine waste. Monitor the pH using a pH meter or pH strips. Continue adding the

base until the pH of the solution reaches approximately 8.3.

Heating: Place the beaker in a water bath on a hot plate and heat the solution to 80°C.

Inactivation: Maintain the solution at 80°C for at least 1 hour. Based on the degradation

kinetics, this duration is more than sufficient to ensure complete degradation.

Cooling and Neutralization: Turn off the heat and allow the solution to cool to room

temperature. Neutralize the solution by adding a suitable acid (e.g., dilute hydrochloric acid)

until the pH is between 6.0 and 8.0.

Disposal: Once cooled and neutralized, the inactivated solution can typically be disposed of

down the sanitary sewer with copious amounts of water. Always confirm that this final

disposal step is in compliance with your local wastewater discharge regulations.

Safety Note on Degradation Products: Studies have shown that some degradation products of

norepinephrine may have toxicological concerns, including potential hepatotoxicity and

mutagenicity. The chemical inactivation process significantly reduces the concentration of these

products. However, as a precautionary measure, it is essential to wear appropriate PPE during

the entire procedure and to ensure adequate ventilation.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1679862?utm_src=pdf-body
https://www.benchchem.com/product/b1679862?utm_src=pdf-body
https://www.benchchem.com/product/b1679862?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679862?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of

norepinephrine in a laboratory setting.
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Norepinephrine Disposal Workflow

Start: Have Norepinephrine Waste

Check Institutional and Local Regulations

Option 1: Licensed Waste Contractor

 Contractor Preferred/Required Option 2: Chemical Inactivation

 Inactivation Permitted 

Drain Disposal Prohibited

 Inactivation Not Permitted 

Segregate and Label Waste

Perform Chemical Inactivation Protocol

Store in Satellite Accumulation Area

Contact EHS for Pickup

End of Process

Verify Neutral pH

 Adjust pH 

Dispose Down Drain with Water

 pH Neutral 

Click to download full resolution via product page

Caption: Decision workflow for norepinephrine disposal.
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By following these guidelines, laboratory professionals can ensure the safe and compliant

disposal of norepinephrine, contributing to a secure and environmentally responsible research

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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